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Compound of Interest

Compound Name: Iprovalicarb

Cat. No.: B1672162 Get Quote

Technical Support Center: Iprovalicarb Solubility
and Handling
This guide provides researchers, scientists, and drug development professionals with technical

information and troubleshooting advice for overcoming solubility challenges with iprovalicarb
in laboratory settings.

Frequently Asked Questions (FAQs)
Q1: What is iprovalicarb and what is its primary mechanism of action?

A1: Iprovalicarb is a systemic fungicide belonging to the carbamate chemical class. It is

primarily used to control oomycete pathogens, such as those causing downy mildew and late

blight in crops like grapes and potatoes.[1] Its mechanism of action is the inhibition of cellulose

synthesis in the cell walls of these pathogens, which disrupts their growth and development.[1]

[2]

Q2: I am having trouble dissolving iprovalicarb. What are the recommended solvents?

A2: Iprovalicarb has moderate aqueous solubility but is more soluble in several organic

solvents. For laboratory and in vitro studies, Dimethyl Sulfoxide (DMSO) is a commonly used

and effective solvent.[3] Other solvents in which iprovalicarb exhibits good solubility include

dichloromethane, acetone, and ethyl acetate.
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Q3: Can I heat or sonicate my iprovalicarb solution to aid dissolution?

A3: While gentle warming and sonication are common laboratory techniques to aid in the

dissolution of compounds, there is limited specific public data on the stability of iprovalicarb
under these conditions. It is recommended to start with vortexing at room temperature. If

solubility issues persist, gentle warming (e.g., 37°C) or brief sonication can be attempted.

However, it is crucial to perform a small-scale pilot test to ensure the compound does not

degrade. Always protect the solution from light and store it under the recommended conditions.

Q4: How should I prepare a stock solution of iprovalicarb for my experiments?

A4: For in vitro assays, a common practice is to prepare a high-concentration stock solution in

100% DMSO. This stock can then be diluted to the final desired concentration in your aqueous-

based assay medium. It is important to ensure that the final concentration of DMSO in your

experiment is low enough to not affect your biological system (typically well below 1%).

Q5: What are the storage recommendations for iprovalicarb powder and stock solutions?

A5: Iprovalicarb as a solid powder should be stored in a dry, dark place at 0 - 4°C for short-

term storage (days to weeks) or -20°C for long-term storage (months to years).[3] Stock

solutions in DMSO should be stored at -20°C for long-term stability.[3]
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Issue Possible Cause Recommended Solution

Iprovalicarb is not dissolving in

my chosen solvent.

The concentration is too high

for the solvent's capacity.

Refer to the solubility data

table below. Try a solvent in

which iprovalicarb has higher

solubility, such as

dichloromethane or acetone

for initial solubilization before

transferring to a more

biocompatible solvent system if

necessary.

The quality of the solvent is

poor (e.g., contains water).

Use anhydrous, high-purity

solvents.

Insufficient agitation.

Vortex the solution for several

minutes. If particles remain, try

brief sonication in a water

bath.

My iprovalicarb solution

appears cloudy or has

precipitated after dilution in an

aqueous medium.

The final concentration of

iprovalicarb exceeds its

aqueous solubility limit.

Increase the percentage of the

organic co-solvent (e.g.,

DMSO) in the final solution,

ensuring it remains within the

tolerance level of your

experimental system.

Alternatively, lower the final

concentration of iprovalicarb.

The stock solution was not fully

dissolved before dilution.

Ensure your stock solution is

completely clear before diluting

it into the aqueous medium.

I am concerned about the

stability of iprovalicarb in my

solvent during the experiment.

The solvent may be reacting

with iprovalicarb, or the

compound may be sensitive to

light or temperature.

Prepare fresh solutions for

each experiment. Protect

solutions from light by using

amber vials or covering them

with foil. Avoid prolonged

exposure to elevated

temperatures.
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Data Presentation
Table 1: Solubility of Iprovalicarb in Various Solvents

Solvent
Solubility (mg/L) at
20°C

Qualitative
Solubility

Data Source

Water (pH 7) 17.8 Moderate [1]

Dichloromethane >200,000 High
AERU, University of

Hertfordshire

Acetone >200,000 High
AERU, University of

Hertfordshire

Ethyl acetate >200,000 High
AERU, University of

Hertfordshire

Xylene 41,000 Good [1]

n-Heptane 5,300 Moderate [1]

Dimethyl Sulfoxide

(DMSO)
- Soluble [3]

Note: The AERU database indicates high solubility for dichloromethane, acetone, and ethyl

acetate without providing a precise upper limit.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Iprovalicarb Stock Solution in DMSO

Materials:

Iprovalicarb (Molecular Weight: 320.43 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials
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Vortex mixer

Pipettes

Procedure:

Calculate the mass of iprovalicarb required. For 1 mL of a 10 mM stock solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 320.43 g/mol = 0.0032043 g = 3.20 mg

Weigh out approximately 3.20 mg of iprovalicarb powder and place it in a sterile

microcentrifuge tube or amber vial.

Add 1 mL of anhydrous DMSO to the tube/vial.

Cap the tube/vial securely and vortex the mixture at room temperature for 2-5 minutes, or

until the solid is completely dissolved. Visually inspect the solution against a light source to

ensure no solid particles remain.

If complete dissolution is not achieved, briefly sonicate the solution in a water bath for 5-10

minutes.

Store the stock solution at -20°C, protected from light.

Mandatory Visualizations
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Caption: Experimental workflow for preparing and using iprovalicarb solutions.
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Caption: Iprovalicarb's inhibition of the cellulose synthesis pathway in oomycetes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672162#overcoming-iprovalicarb-solubility-issues-
in-laboratory-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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